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Compound of Interest

Compound Name: Sodium trifluoroacetate

Cat. No.: B147563 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of sodium trifluoroacetate (CF₃CO₂Na), ensuring the safety of laboratory personnel and the

protection of the environment. Adherence to these procedures is critical due to the compound's

hazardous properties.

Immediate Safety and Handling Precautions
Before handling or disposing of sodium trifluoroacetate, it is imperative to be familiar with its

hazards. This substance is classified as fatal if swallowed and is very toxic to aquatic life with

long-lasting effects.[1][2] It also causes skin and serious eye irritation and may cause

respiratory irritation.[3][4]

Personal Protective Equipment (PPE) and Handling:

Engineering Controls: Always handle sodium trifluoroacetate in a well-ventilated area,

preferably under a chemical fume hood.[1][5] Ensure that an eyewash station and safety

shower are readily accessible.[4][5]

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's 29 CFR 1910.133 or European Standard EN166

regulations.[1][4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[4]
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Respiratory Protection: Avoid breathing dust.[3][6] If ventilation is inadequate, use a

NIOSH/MSHA-approved respirator.

General Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][3] Do not

eat, drink, or smoke in areas where the chemical is used.[1][2] Avoid dust formation during

handling.[1][4]

Step-by-Step Disposal Protocol
Sodium trifluoroacetate is a halogenated organic compound and must be disposed of as

hazardous waste.[1][7][8] Do not dispose of this chemical down the drain or in regular trash.[1]

[3][9]

1. Waste Segregation and Collection:

Identify as Halogenated Waste: Sodium trifluoroacetate contains fluorine, a halogen. It

must be segregated into a dedicated "Halogenated Organic Waste" stream.[7][8] Do not mix

with non-halogenated waste, as this significantly increases disposal costs and complexity.[7]

[10]

Use Appropriate Containers: Collect waste in a designated, leak-proof, and compatible

container with a secure screw-top cap.[7][11] The container must be in good condition.[11]

Original Containers: Whenever possible, leave the chemical in its original container.[9]

2. Labeling Hazardous Waste:

Clear Identification: The waste container must be clearly labeled with the words "Hazardous

Waste."[10][11]

List Contents: Clearly list the full chemical name, "Sodium Trifluoroacetate," on the label.

[11] Avoid using abbreviations or chemical formulas. If it is a mixed waste stream, list all

components.[11]

Timing: The container must be labeled as soon as the first drop of waste is added.[11]

3. Storage of Waste:
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Secure Storage: Store waste containers in a designated, well-ventilated, and secure area,

such as a satellite accumulation area or a main hazardous waste storage area.[6] Containers

must be kept tightly closed except when adding waste.[4][11]

Incompatible Materials: Store away from incompatible materials such as strong oxidizing

agents and strong bases.[1][4]

Moisture Protection: Sodium trifluoroacetate is hygroscopic; protect it from moisture.[1][5]

4. Arranging for Disposal:

Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)

department or a licensed chemical waste disposal contractor to arrange for pickup and

disposal.

Regulatory Compliance: Disposal must be conducted through an approved waste disposal

plant and in accordance with all local, regional, and national hazardous waste regulations.[1]

[3][9] Chemical waste generators are responsible for ensuring complete and accurate

classification of the waste.[1][4]

Accidental Spill Management
In the event of a spill, follow these procedures immediately:

Evacuate and Secure: Evacuate all non-essential personnel from the immediate spill area.[3]

[6]

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

one.

Wear Full PPE: Before attempting cleanup, don the appropriate PPE as described above.

Contain and Clean:

For solid spills, carefully sweep or shovel the material into a suitable, labeled container for

disposal.[1][6]

Avoid actions that generate dust.[1][6]
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Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your supervisor and your institution's EH&S department.

Environmental Protection: Prevent the spilled material from entering drains, sewers, or

groundwater systems.[1][9] If a significant spillage occurs that cannot be contained, local

authorities should be notified.[1]

Chemical and Hazard Data
The following table summarizes key quantitative data for sodium trifluoroacetate for quick

reference.

Parameter Value / Information Source(s)

Chemical Formula C₂F₃NaO₂ [3]

Molar Mass 136.005 g·mol⁻¹ [12]

Appearance White crystalline powder [5][12]

Melting Point 207 °C (decomposes) [2]

GHS Hazard Statements

H300 (Fatal if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation),

H400/H410 (Very toxic to

aquatic life with long lasting

effects)

[2][3][12]

Acute Oral Toxicity (Rat) LD50: > 5000 mg/kg [3]

Aquatic Toxicity
Very toxic to aquatic

organisms.[1][2]

EC50 (Algae -

Pseudokirchneriella

subcapitata): 237.07 mg/L

(72h)[9]
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The following diagram illustrates the logical steps for the proper management and disposal of

sodium trifluoroacetate waste.

Waste Generated:
Sodium Trifluoroacetate

Identify Waste Type

Is it a Halogenated
Organic Compound?

Segregate into
Halogenated Waste Container

 Yes 

Label Container:
'Hazardous Waste'
+ Chemical Name

Store Securely in
Designated Area

Contact EH&S or
Licensed Contractor for Pickup

Proper Disposal via
Approved Facility
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of sodium trifluoroacetate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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